Cas no 1261870-22-7 (2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261870-22-7
• MF: C₁₂H₈ClF₃N₂
• MW: 272.653532028198
• CID: 4984302
• Update Time: 2025-10-22

2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H8ClF3N2/c13-10-5-7(6-18-11(10)17)8-3-1-2-4-9(8)12(14,15)16/h1-6H,(H2,17,18)
• InChI Key： PDWUKUOTYIWABZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261870-22-7)

2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261870-22-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with an amino group, a chloro group, and a trifluoromethylphenyl moiety, making it a versatile intermediate for synthesizing more complex molecules. Its unique structural attributes contribute to its potential applications in drug discovery and material science.

The growing interest in 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine is driven by its relevance in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors, a class of compounds widely explored for treating cancers and inflammatory diseases. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, key properties for drug candidates. Additionally, the chloro substituent offers a reactive site for further functionalization, enabling the creation of diverse derivatives.

In the context of agrochemical applications, CAS 1261870-22-7 has shown promise as a precursor for developing novel pesticides and herbicides. The pyridine scaffold is a common motif in many agrochemicals due to its ability to interact with biological targets. The trifluoromethylphenyl moiety further augments the compound's bioactivity, potentially leading to more effective crop protection solutions. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's industrial significance.

From a synthetic chemistry perspective, 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine presents interesting challenges and opportunities. The compound can be synthesized via palladium-catalyzed cross-coupling reactions or through multi-step sequences involving halogenation and amination. Recent advancements in flow chemistry and green chemistry have also been explored to optimize its production, aligning with the global push towards sustainable manufacturing practices.

The analytical characterization of CAS 1261870-22-7 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. Researchers often seek detailed spectral data and synthetic protocols for this compound, reflecting its importance in method development and quality control.

Market trends indicate a rising demand for 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and industrial R&D departments. The compound's patent landscape is also evolving, with several applications highlighting its utility in novel therapeutic agents.

In summary, 2-Amino-3-chloro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS 1261870-22-7) stands out as a valuable chemical entity with multifaceted applications. Its structural features, synthetic versatility, and potential bioactivities make it a subject of ongoing research and commercial interest. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in advancing both medicinal and agricultural sciences.